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parthenocissin A
Overview
Description
Parthenocissin A (also known as Parthenocissin A-4) is a natural product isolated from the aerial parts of the plant Parthenocissus tricuspidata. It is a polyphenolic compound with a molecular weight of 468.4 g/mol, and has been studied for its potential medicinal applications. Parthenocissin A has been found to have antioxidant, anti-inflammatory, and anti-cancer properties. Additionally, it has been found to have potential applications in the treatment of Alzheimer’s disease, Parkinson’s disease, and other neurological disorders.
Scientific Research Applications
Neuroprotection in Cerebral Ischemia
Parthenocissin A (PA) has been identified as a potent neuroprotective agent, particularly in the context of cerebral ischemia. A study by (He et al., 2010) explored its efficacy in a rat model of transient middle cerebral artery occlusion. The findings indicated that PA, acting as an antioxidant and free radical scavenger, significantly reduced brain infarction size and improved neurological outcomes. This effect is attributed to its ability to suppress lipid peroxidation, restore superoxide dismutase activity, and inhibit nitric oxide production induced by ischemia/reperfusion.
Pharmaceutical Research
Stilbene Derivatives in Parthenocissus Quinquefolia
Parthenocissin A is part of the stilbene derivative group found in Parthenocissus quinquefolia. (Tanaka et al., 1998) isolated two new resveratrol oligomers, parthenocissins A and B, in addition to three known stilbenes from the stem of Parthenocissus quinquefolia. These compounds, including parthenocissin A, have been the subject of considerable interest due to their potential pharmaceutical applications.
Overview of Research on Parthenocissus Plants
The genus Parthenocissus, which includes species yielding parthenocissin A, has been extensively studied for its chemical components and pharmaceutical effects. (Qian, 2011) provides an overview of these studies, emphasizing the need for more research in clinical applications.
Antioxidative Properties
Isolation and Purification for Antioxidative Use
(He et al., 2007) conducted a study on the isolation and purification of polyphenols, including parthenocissin A, from the roots of Parthenocissus laetevirens. They highlighted the antioxidative activities of these compounds, which surpassed even that of vitamin C in certain models.
Selective ROS Scavengers and Weak Nrf2 Activators
The nutritional components in grape wine, including parthenocissin A, exhibit selective reactive oxygen species (ROS) scavenging abilities and weak activation of Nrf2, a key transcription factor in cellular antioxidant systems. (Li et al., 2015) demonstrated these properties, suggesting potential applications in nutritional and antioxidative therapies.
properties
IUPAC Name |
(1Z,2R,3R)-2-(3,5-dihydroxyphenyl)-3-(4-hydroxyphenyl)-1-[(4-hydroxyphenyl)methylidene]-2,3-dihydroindene-4,6-diol | |
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InChI |
InChI=1S/C28H22O6/c29-18-5-1-15(2-6-18)9-23-24-13-22(33)14-25(34)28(24)27(16-3-7-19(30)8-4-16)26(23)17-10-20(31)12-21(32)11-17/h1-14,26-27,29-34H/b23-9+/t26-,27+/m1/s1 | |
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InChI Key |
BIQMSWPBPAKGSE-RVMRZQENSA-N | |
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Canonical SMILES |
C1=CC(=CC=C1C=C2C(C(C3=C2C=C(C=C3O)O)C4=CC=C(C=C4)O)C5=CC(=CC(=C5)O)O)O | |
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Isomeric SMILES |
C1=CC(=CC=C1/C=C\2/[C@H]([C@@H](C3=C2C=C(C=C3O)O)C4=CC=C(C=C4)O)C5=CC(=CC(=C5)O)O)O | |
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Molecular Formula |
C28H22O6 | |
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Molecular Weight |
454.5 g/mol | |
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Product Name |
parthenocissin A |
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